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Compound of Interest

Compound Name: L11204

Cat. No.: B1673685

This document provides essential safety and logistical information for the proper disposal of
L11204, identified as Perylene (CAS 198-55-0). As a substance not classified as hazardous,
the primary focus of these procedures is on responsible laboratory practices and adherence to
local regulations.[1][2]

Immediate Safety and Handling Precautions

While Perylene is not classified as a hazardous substance, standard laboratory safety
protocols should always be followed.[1][2]

e Personal Protective Equipment (PPE): Wear standard PPE, including safety glasses and
gloves, when handling L11204. In case of dust, a NIOSH-approved respirator (such as an
N95) is recommended.

e Ventilation: Use in a well-ventilated area to avoid inhalation of dust.[3]

o Spill Response: In case of a spill, dampen the material with water to prevent dust formation,
then sweep it into a suitable container for disposal.[3]

Step-by-Step Disposal Protocol

The disposal of L11204 should be managed as a non-hazardous solid waste, in alignment with
guidelines for relatively unreactive organic reagents.

o Container Management:
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o Ensure the original container is empty.
o Do not mix with other waste chemicals.[4]

o Handle uncleaned, empty containers as you would the product itself.[4]

e \Waste Collection:

o Collect solid residues of L11204 in a designated and clearly labeled waste container. For
facilities following the Merck disposal scheme, this would correspond to "Container C" for
solid residues.[1]

o For spills, after sweeping up the material, place it in a sealed plastic bag or another
appropriate container for disposal.[3]

» Final Disposal:

o Dispose of the collected waste material in accordance with all applicable local, state, and
federal regulations for non-hazardous solid waste.[2]

o Some jurisdictions may allow for disposal in a licensed landfill. Puncture containers to
prevent reuse before landfill disposal.[3]

Data Presentation

Parameter Value Source
CAS Number 198-55-0 Sigma-Aldrich[5]
o Not a hazardous substance or o
Hazard Classification ot Merck Millipore[1]
mixture

10 - 13 (Other ligquids and o
Storage Class ] Merck Millipore[1]
solids)

Disposal Container Container C (for solid residues)  Merck Millipore[1]

Experimental Protocols
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The disposal procedures outlined above are based on standard laboratory practices for non-
hazardous chemical waste and do not originate from specific experimental protocols.

Mandatory Visualization

The following diagram illustrates the logical workflow for the proper disposal of L11204
(Perylene).

Start: L11204 Disposal

\

Confirm Chemical Identity and Non-Hazardous Status via SDS

Is it a spill?

Dampen with water to prevent dusting.

. . . Collect solid residue in a designated, labeled container (e.g., Container C).
Sweep into a designated container.

Dispose of as non-hazardous solid waste in accordance with local, state, and federal regulations

End of Disposal Process

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Proper Disposal Procedures for L11204 (Perylene)].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1673685#111204-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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